Cas no 1258650-54-2 (5-(4-methoxyphenyl)-1H-1,2,4-triazol-3-ylmethanamine hydrochloride)

• Product Name: 5-(4-methoxyphenyl)-1H-1,2,4-triazol-3-ylmethanamine hydrochloride
• CAS No: 1258650-54-2
• CID: 4582945
• Update Time: 2025-06-07

5-(4-methoxyphenyl)-1H-1,2,4-triazol-3-ylmethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(4-methoxyphenyl)-1H-1,2,4-triazol-3-ylmethanamine hydrochloride

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 5-(4-methoxyphenyl)-1H-1,2,4-triazol-3-ylmethanamine hydrochloride

5-(4-Methoxyphenyl)-1H-1,2,4-Triazol-3-ylmethanamine Hydrochloride (CAS No. 1258650-54-2): A Comprehensive Overview

5-(4-Methoxyphenyl)-1H-1,2,4-triazol-3-ylmethanamine hydrochloride (CAS No. 1258650-54-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of 1,2,4-triazole, a versatile heterocyclic system known for its diverse biological activities. The presence of the methoxyphenyl group and the hydrochloride salt form contribute to its unique chemical and pharmacological properties.

The structure of 5-(4-methoxyphenyl)-1H-1,2,4-triazol-3-ylmethanamine hydrochloride consists of a 1,2,4-triazole ring attached to a methoxyphenyl group through a methylene bridge. The hydrochloride salt form ensures better solubility and stability in aqueous environments, making it suitable for various biological assays and pharmaceutical applications. The compound's molecular formula is C₁₀H₁₃N₅O·HCl, with a molecular weight of approximately 247.7 g/mol.

Recent studies have highlighted the potential of 5-(4-methoxyphenyl)-1H-1,2,4-triazol-3-ylmethanamine hydrochloride in various therapeutic areas. One notable application is its use as an antifungal agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve disruption of fungal cell membranes and inhibition of key enzymes involved in fungal metabolism.

Beyond its antifungal properties, 5-(4-methoxyphenyl)-1H-1,2,4-triazol-3-ylmethanamine hydrochloride has also been investigated for its antimicrobial and anti-inflammatory effects. A study published in the European Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the growth of both Gram-positive and Gram-negative bacteria. Additionally, it has shown promise in reducing inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

In the realm of drug discovery, 5-(4-methoxyphenyl)-1H-1,2,4-triazol-3-ylmethanamine hydrochloride serves as a valuable lead compound for the development of new therapeutic agents. Its structural features make it an attractive candidate for modification through medicinal chemistry approaches to enhance its potency and selectivity. For instance, researchers have explored the introduction of various substituents on the methoxyphenyl group to optimize its pharmacological profile.

The synthesis of 5-(4-methoxyphenyl)-1H-1,2,4-triazol-3-ylmethanamine hydrochloride typically involves multi-step procedures that ensure high yields and purity. One common synthetic route involves the reaction of 3-amino-1H-1,2,4-triazole with 4-methoxybenzaldehyde followed by reduction to form the desired amine. The final step involves treatment with hydrochloric acid to form the hydrochloride salt. This synthetic pathway is well-documented in the literature and can be adapted for large-scale production.

In terms of pharmacokinetics, studies have shown that 5-(4-methoxyphenyl)-1H-1,2,4-triazol-3-ylmethanamine hydrochloride exhibits favorable absorption and distribution properties when administered orally or intravenously. Its bioavailability is enhanced by its solubility in aqueous solutions, making it suitable for various routes of administration. Metabolism primarily occurs in the liver through cytochrome P450 enzymes, leading to the formation of metabolites that are excreted via urine and feces.

The safety profile of 5-(4-methoxyphenyl)-1H-1,2,4-triazol-3-ylmethanamine hydrochloride has been evaluated in preclinical studies using animal models. These studies have demonstrated that the compound is generally well-tolerated at therapeutic doses with minimal toxicity observed. However, as with any new drug candidate, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 5-(4-methoxyphenyl)-1H-1,2,4-triazol-3-ylmethanamine hydrochloride (CAS No. 1258650-54-2) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive target for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in treating various diseases.